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Compound of Interest

Compound Name: 1-benzyl-2-ethenylpyrrolidine

CAS No.: 64871-53-0

Cat. No.: B3055462

Get Quote

Part 1: Executive Summary & Identification
N-Benzyl-2-vinylpyrrolidine is a specialized chiral building block used primarily in the synthesis

of medium-sized lactams (via ring expansion) and as a precursor for asymmetric ligands.

CRITICAL DISTINCTION: Do NOT confuse this compound with N-Vinyl-2-pyrrolidone (NVP,

CAS 88-12-0).

NVP: A lactam monomer used for polymerization (PVP).

N-Benzyl-2-vinylpyrrolidine: A cyclic tertiary amine with a vinyl substituent, used in fine

chemical synthesis.

Chemical Identity Table[1][2]
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Property Data

Chemical Name 1-Benzyl-2-vinylpyrrolidine

CAS Number 64871-53-0

Molecular Formula

Molecular Weight 187.28 g/mol

Structure

Pyrrolidine ring,

-benzyl substituted,

-vinyl substituted

Physical State Colorless to pale yellow oil

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

SMILES C=CC1N(CC2=CC=CC=C2)CCC1

Part 2: Predicted Safety Data Sheet (SDS)
Note: A specific commercial SDS for CAS 64871-53-0 is rare due to its status as a research

intermediate. The following data is derived from structure-activity relationships (SAR) of

analogous N-benzyl amines and olefinic pyrrolidines.

Hazard Identification (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[1][2][3][4][5]

H302: Harmful if swallowed (Predicted based on benzylamine class).
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Precautionary Measures
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves (Nitrile/Viton) and eye protection (Safety Goggles).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove

contact lenses if present and easy to do.[2][4]

Handling & Storage
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The vinyl group is

susceptible to oxidation or spontaneous polymerization if left neat in air for extended periods.

Incompatibilities: Strong oxidizing agents, radical initiators, and electrophiles.

Part 3: Synthesis Protocols
Two primary routes exist for synthesizing N-benzyl-2-vinylpyrrolidine. The Wittig Olefination is

preferred for scalability, while Gold(I) Catalysis is used for mechanistic studies.

Method A: Wittig Olefination (Scalable Standard)
This method converts N-benzylprolinal (aldehyde) into the vinyl derivative.

Reagents:
Methyltriphenylphosphonium bromide (

)

Potassium tert-butoxide (

) or Sodium Hydride (

)

Anhydrous Tetrahydrofuran (THF)

N-Benzyl-2-pyrrolidinecarbaldehyde (Starting Material)
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Step-by-Step Protocol:
Ylide Formation:

Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.

Add

(1.2 equiv) and suspend in anhydrous THF (0.5 M).

Cool to 0°C in an ice bath.

Add

(1.3 equiv) portion-wise. The suspension will turn bright yellow, indicating ylide formation.

Stir at 0°C for 45 minutes.

Aldehyde Addition:

Dissolve N-benzyl-2-pyrrolidinecarbaldehyde (1.0 equiv) in a minimal amount of

anhydrous THF.

Add the aldehyde solution dropwise to the ylide suspension at 0°C.

Allow the reaction to warm to room temperature (25°C) and stir for 4–12 hours. Monitor by

TLC (Silica, 10% EtOAc/Hexanes).

Workup & Purification:

Quench with saturated aqueous

.

Extract aqueous layer 3x with Diethyl Ether (

). Note: Triphenylphosphine oxide byproduct precipitates; filtration through celite can help.

Dry combined organics over
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, filter, and concentrate in vacuo.

Purification: Flash Column Chromatography on silica gel.

Eluent: 5%

10% Ethyl Acetate in Hexanes.

Yield: Typically 75–85%.

Method B: Gold(I)-Catalyzed Cyclization (Mechanistic)
Used when starting from acyclic amino-alcohols.

Substrate: 6-(N-benzylamino)-2-hexenol.[6]

Catalyst: 2 mol%

/

.

Conditions: Toluene, 60°C, 2 hours.

Mechanism: Intramolecular hydroamination of the alkene followed by dehydration (or allylic

amination depending on specific substrate design).

Part 4: Visualization of Workflows
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Figure 1: Synthetic route from N-benzylproline to the target vinylpyrrolidine via Wittig

olefination.
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Application: Belluš–Claisen Rearrangement
One of the most valuable applications of N-benzyl-2-vinylpyrrolidine is its use in ring-expansion

reactions to form medium-sized lactams (9-membered rings), which are difficult to synthesize

via direct cyclization.
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Click to download full resolution via product page

Figure 2: The "Charge-Accelerated" Aza-Claisen rearrangement utilizing N-benzyl-2-

vinylpyrrolidine to access complex lactam scaffolds.

Part 5: References
Preparation of N-Benzyl-2-vinylpyrrolidine via Gold(I) Catalysis

Source: Bates, R. W., & Sridhar, S. (2011). Gold(I)-Catalyzed Intramolecular Amination of

Allylic Alcohols with Alkylamines. Journal of Organic Chemistry.

Context: Describes the synthesis of the target compound (compound 9 in text) from

amino-alkenol precursors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3055462/docs?utm_src=pdf-body-img#technical-guide-n-benzyl-2-vinylpyrrolidine-cas-64871-53-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


URL:[Link]

Mechanochemical Aza-Claisen Rearrangements

Source: Fantuzzi, F., et al. (2023). Reshuffle Bonds by Ball Milling: A Mechanochemical

Protocol for Charge-Accelerated Aza-Claisen Rearrangements. Molecules.

Context: Uses N-benzyl-2-vinylpyrrolidine as a core substrate to demonstrate ring

expansion to 9-membered lactams.

URL:[Link]

General Wittig Olefination Protocols for Pyrrolidines

Source: Organic Chemistry Portal.

Context: Standard methodologies for converting N-protected prolinals to vinyl pyrrolidines.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: N-Benzyl-2-Vinylpyrrolidine (CAS
64871-53-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055462/docs#technical-guide-n-benzyl-2-
vinylpyrrolidine-cas-64871-53-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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